7-(2-Chlorobenzyl)-8-(decylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
7-(2-Chlorobenzyl)-8-(decylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331841-42-0
VCID:
VC0404562
InChI:
InChI=1S/C23H31ClN4O2S/c1-3-4-5-6-7-8-9-12-15-31-23-25-20-19(21(29)26-22(30)27(20)2)28(23)16-17-13-10-11-14-18(17)24/h10-11,13-14H,3-9,12,15-16H2,1-2H3,(H,26,29,30)
SMILES:
CCCCCCCCCCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C
Molecular Formula:
C23H31ClN4O2S
Molecular Weight:
463g/mol
7-(2-Chlorobenzyl)-8-(decylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331841-42-0
Main Products
VCID: VC0404562
Molecular Formula: C23H31ClN4O2S
Molecular Weight: 463g/mol
| CAS No. | 331841-42-0 |
|---|---|
| Product Name | 7-(2-Chlorobenzyl)-8-(decylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C23H31ClN4O2S |
| Molecular Weight | 463g/mol |
| IUPAC Name | 7-[(2-chlorophenyl)methyl]-8-decylsulfanyl-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C23H31ClN4O2S/c1-3-4-5-6-7-8-9-12-15-31-23-25-20-19(21(29)26-22(30)27(20)2)28(23)16-17-13-10-11-14-18(17)24/h10-11,13-14H,3-9,12,15-16H2,1-2H3,(H,26,29,30) |
| Standard InChIKey | BQXUIRRMNMESNI-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C |
| Canonical SMILES | CCCCCCCCCCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C |
| PubChem Compound | 3113167 |
| Last Modified | Nov 11 2021 |
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